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Compound of Interest

Compound Name: Aflatoxin B2

Cat. No.: B190438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aflatoxin B2 is a mycotoxin produced by Aspergillus flavus and Aspergillus parasiticus fungi.[1]

It is a dihydro derivative of the highly potent carcinogen Aflatoxin B1.[1] Accurate and precise

preparation of Aflatoxin B2 standards is critical for reliable quantification in research, food

safety testing, and drug development applications. This document provides detailed protocols

for the preparation, handling, and storage of Aflatoxin B2 standards, along with essential

safety information and physicochemical data.

Physicochemical Properties of Aflatoxin B2
A summary of the key physicochemical properties of Aflatoxin B2 is presented in the table

below. This information is crucial for accurate standard preparation and analysis.
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Property Value Source

Molecular Formula C₁₇H₁₄O₆ [1][2]

Molecular Weight 314.29 g/mol [2]

Appearance White crystalline solid [3]

Melting Point 310 °C (decomposes) [1]

UV max (Ethanol) 265, 363 nm [2]

Solubility

Freely soluble in moderately

polar organic solvents (e.g.,

chloroform, methanol), slightly

soluble in water (10-20 µg/mL).

Insoluble in non-polar solvents.

[3][4]

Safety Precautions and Handling
Aflatoxin B2 is a toxic and potentially carcinogenic substance and must be handled with

extreme care in a controlled laboratory environment.[5]

General Safety:

Work Area: All handling of Aflatoxin B2, especially of the powdered form, must be

conducted in a designated chemical fume hood or a certified biosafety cabinet.[6]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields or

goggles, and double nitrile gloves when handling Aflatoxin B2.

Spill Management: A 10% bleach solution should be readily available for decontamination of

spills. For small spills, absorb the liquid with paper towels, saturate with 10% bleach solution,

and allow a 20-minute contact time before disposal.

Decontamination: All glassware and surfaces should be decontaminated with a 10% bleach

solution.
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Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, vials, etc.) as

hazardous waste according to institutional guidelines.

Handling Lyophilized Powder:

To minimize the risk of aerosol formation, purchase Aflatoxin B2 in quantities that can be

dissolved at once within the original vial.

When preparing the stock solution, carefully add the solvent to the vial containing the

lyophilized powder. Do not open the vial completely until the powder is fully wetted.[7]

Experimental Protocols
Preparation of Aflatoxin B2 Stock Standard Solution
This protocol describes the preparation of a primary stock solution of Aflatoxin B2.

Materials:

Aflatoxin B2 standard (lyophilized powder)

HPLC-grade methanol or acetonitrile

Amber glass volumetric flasks or vials

Calibrated analytical balance

Gastight syringe or calibrated micropipettes

Protocol:

Allow the vial containing the lyophilized Aflatoxin B2 standard to equilibrate to room

temperature before opening to prevent condensation.

In a chemical fume hood, carefully open the vial.

Add a precise volume of the chosen solvent (e.g., methanol or acetonitrile) directly to the vial

to dissolve the entire contents.
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Vortex the vial for at least 1 minute to ensure complete dissolution.

Transfer the solution to a clean, amber volumetric flask.

Rinse the original vial multiple times with the solvent and add the rinses to the volumetric

flask.

Bring the solution to the final volume with the solvent and mix thoroughly.

Calculate the exact concentration of the stock solution based on the weight of the aflatoxin

standard and the final volume.

Store the stock solution in a tightly sealed amber vial at -20°C.[8]

Determination of Aflatoxin B2 Concentration by UV
Spectrophotometry
The concentration of the stock solution should be verified using UV spectrophotometry.

Materials:

Aflatoxin B2 stock solution

HPLC-grade solvent (same as used for stock solution)

Quartz cuvettes

UV-Vis spectrophotometer

Molar Absorptivity of Aflatoxin B2:
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Solvent
Molar Absorptivity (ε) at ~363 nm (L mol⁻¹
cm⁻¹)

Methanol 23,400

Acetonitrile
Not explicitly found, but a collaborative study

was conducted to determine it.[9]

Toluene-acetonitrile (9+1) Determined in a collaborative study.[9]

Protocol:

Allow the spectrophotometer to warm up and perform a baseline correction with the solvent

used to prepare the stock solution.

Dilute an aliquot of the stock solution with the solvent to obtain an absorbance reading within

the linear range of the instrument (typically 0.2 - 0.8 AU).

Measure the absorbance of the diluted solution at the wavelength of maximum absorption

(~363 nm for Aflatoxin B2 in methanol).[2]

Calculate the concentration using the Beer-Lambert law:

Concentration (mol/L) = Absorbance / (ε × path length)

Where ε is the molar absorptivity and the path length is typically 1 cm.

Convert the concentration to µg/mL.

Preparation of Working Standard Solutions
Working standards are prepared by diluting the stock solution to the desired concentrations for

constructing calibration curves for analytical methods like HPLC.

Materials:

Aflatoxin B2 stock solution

HPLC-grade solvent (e.g., methanol, acetonitrile, or mobile phase)
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Amber glass volumetric flasks or vials

Calibrated micropipettes

Protocol:

Based on the desired concentration range for your analytical method, calculate the required

dilutions of the stock solution.

Use calibrated micropipettes to transfer the appropriate volume of the stock solution into

amber volumetric flasks.

Dilute to the final volume with the chosen solvent. For HPLC analysis, it is often

recommended to use the mobile phase as the diluent.

Prepare a series of working standards to cover the expected concentration range of the

samples.

Store the working solutions in tightly sealed amber vials at 4°C for short-term use or -20°C

for longer-term storage.[10][11][12]

Stability and Storage
Aflatoxin B2 is unstable under certain conditions. Proper storage is crucial to maintain the

integrity of the standard solutions.
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Condition Stability Recommendation Source

Light

Protect from UV light by using

amber vials or by wrapping

vials in aluminum foil.

[3]

Temperature

Store stock solutions at -20°C.

Working solutions can be

stored at 4°C for short periods.

[8][10][11][12]

Solvent

Aflatoxins are unstable in

aqueous solutions. The

presence of at least 20%

organic solvent (methanol or

acetonitrile) can counteract this

instability, especially when

stored at 5°C.

[10][11][12]

pH Unstable at pH < 3 or > 10. [3]

Experimental Workflow and Logic Diagrams
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Caption: Workflow for Aflatoxin B2 standard preparation.

Safe Handling and Decontamination Logic
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Handling Aflatoxin B2
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Caption: Safe handling and decontamination procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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